Cas no 23273-82-7 (Spermidine Phosphate Salt Hexahydrate)

• Product Name: Spermidine Phosphate Salt Hexahydrate
• CAS No: 23273-82-7
• MF: C₁₄H₅₉N₆O₁₈P₃
• MW: 692.568948030472
• MDL: MFCD04966492
• CID: 251905
• PubChem ID: 57654594
• Update Time: 2025-06-10

Spermidine Phosphate Salt Hexahydrate Chemical and Physical Properties

Names and Identifiers

• SPERMIDINE PHOSPHATE HEXAHYDRATE
• N'-(3-aminopropyl)butane-1,4-diamine,phosphoric acid,hexahydrate
• Dispermidine triphosphate
• DISPERMIDINE TRIPHOSPHATE HEXAHYDERATE
• DISPERMIDINE TRIPHOSPHATE HEXAHYDRATE
• SPERMIDINE PHOSPHATE SALT HEXAHYDRATE
• N'-(3-aminopropyl)butane-1, 4-diamine;phosphoric acid;hexahydrate
• Spermidine phosphate salt hexahydrate, >=98.0% (TLC)
• N'-(3-aminopropyl)butane-1,4-diamine;phosphoric acid;hexahydrate
• 1,4-Butanediamine, N1-(3-aminopropyl)-, phosphate, hydrate (2:3:6)
• MFCD04966492
• 23273-82-7
• G84081
• TRIS(PHOSPHORIC ACID) BIS(SPERMIDINE) HEXAHYDRATE
• Spermidine Phosphate Salt Hexahydrate

• MDL： MFCD04966492
• Inchi： 1S/2C7H19N3.3H3O4P.6H2O/c2*8-4-1-2-6-10-7-3-5-9;3*1-5(2,3)4;;;;;;/h2*10H,1-9H2;3*(H3,1,2,3,4);6*1H2
• InChI Key： UYNKOICVVIGVMD-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.P(=O)(O)(O)O.P(=O)(O)(O)O.O.O.O.O.O.O.N(CCCN)CCCCN.N(CCCN)CCCCN

Computed Properties

• Exact Mass: 692.31000
• Monoisotopic Mass: 692.30987005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 107
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 367Ų

Experimental Properties

• PSA: 446.23000
• LogP: -0.26120

Spermidine Phosphate Salt Hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Spermidine Phosphate Salt Hexahydrate

Spermidine Phosphate Salt Hexahydrate (CAS No. 23273-82-7): An Overview of Its Properties, Applications, and Recent Research

Spermidine Phosphate Salt Hexahydrate (CAS No. 23273-82-7) is a polyamine compound that has garnered significant attention in the fields of biochemistry, pharmacology, and medicine. This compound is a hydrated salt form of spermidine, a naturally occurring polyamine that plays a crucial role in various biological processes. The hexahydrate form ensures stability and solubility, making it suitable for a wide range of applications in research and therapeutic settings.

Spermidine is a member of the polyamine family, which includes putrescine, spermidine, and spermine. These compounds are essential for cell growth, differentiation, and survival. Spermidine is synthesized from putrescine through the action of the enzyme spermidine synthase. It is found in various tissues and fluids throughout the body and is involved in numerous physiological processes, including DNA replication, protein synthesis, and cell signaling.

The phosphate salt hexahydrate form of spermidine enhances its stability and solubility in aqueous solutions. This makes it particularly useful in laboratory settings where precise control over concentration and pH is required. The hexahydrate form also facilitates storage and handling, ensuring that the compound remains stable over extended periods.

Recent research has highlighted the potential therapeutic applications of spermidine phosphate salt hexahydrate. One of the most promising areas is its role in autophagy modulation. Autophagy is a cellular process that involves the degradation and recycling of damaged organelles and proteins. Studies have shown that spermidine can induce autophagy, which has been linked to various health benefits, including anti-aging effects, neuroprotection, and cancer prevention.

A study published in the journal Nature Communications demonstrated that spermidine supplementation can extend lifespan in model organisms such as yeast, worms, and flies. The researchers found that spermidine activates autophagy pathways, leading to improved cellular health and longevity. These findings have sparked interest in exploring the potential of spermidine as a therapeutic agent for age-related diseases.

In addition to its anti-aging properties, spermidine has shown promise in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in The Journal of Neuroscience reported that spermidine can reduce the accumulation of toxic protein aggregates associated with these conditions. By promoting autophagy, spermidine helps clear these aggregates, potentially slowing disease progression.

The anti-inflammatory properties of spermidine phosphate salt hexahydrate have also been investigated. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and cancer. Research has shown that spermidine can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for developing anti-inflammatory therapies.

In the context of cancer research, spermidine has been shown to have both pro-apoptotic and anti-proliferative effects on cancer cells. A study published in Cancer Research found that spermidine can induce apoptosis (cell death) in various cancer cell lines while sparing normal cells. This selective cytotoxicity suggests that spermidine could be developed into a novel anticancer agent with minimal side effects.

Beyond its therapeutic applications, spermidine phosphate salt hexahydrate is also used as a research tool to study polyamine metabolism and its impact on cellular processes. Its ability to modulate autophagy makes it valuable for investigating the role of this process in various biological systems. Additionally, it serves as a standard reference compound for analytical methods used to quantify polyamines in biological samples.

In conclusion, Spermidine Phosphate Salt Hexahydrate (CAS No. 23273-82-7) is a versatile compound with significant potential in both research and therapeutic applications. Its role in autophagy modulation, neuroprotection, anti-inflammatory effects, and cancer prevention makes it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and potential benefits, spermidine phosphate salt hexahydrate is likely to play an increasingly important role in advancing our understanding of cellular biology and developing new treatments for various diseases.